Cas no 2171136-82-4 (tert-butyl (2S,4S)-2-(hydroxymethyl)-4-(methoxymethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2S,4S)-2-(hydroxymethyl)-4-(methoxymethyl)pyrrolidine-1-carboxylate
• CAS No: 2171136-82-4
• MF: C₁₂H₂₃NO₄
• MW: 245.315324068069
• MDL: MFCD34168032
• CID: 5668410
• PubChem ID: 146510523
• Update Time: 2025-05-22

tert-butyl (2S,4S)-2-(hydroxymethyl)-4-(methoxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27146675
• SCHEMBL21887306
• 2171136-82-4
• tert-butyl (2S,4S)-2-(hydroxymethyl)-4-(methoxymethyl)pyrrolidine-1-carboxylate
• tert-butyl (2S,4S)-2-(hydroxymethyl)-4-(methoxymethyl)pyrr olidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 2-(hydroxymethyl)-4-(methoxymethyl)-, 1,1-dimethylethyl ester, (2S,4S)-

• MDL： MFCD34168032
• Inchi： 1S/C12H23NO4/c1-12(2,3)17-11(15)13-6-9(8-16-4)5-10(13)7-14/h9-10,14H,5-8H2,1-4H3/t9-,10-/m0/s1
• InChI Key： HBYPBLSGCSSQRO-UWVGGRQHSA-N
• SMILES： O(C)C[C@@H]1CN(C(=O)OC(C)(C)C)[C@H](CO)C1

Computed Properties

• Exact Mass: 245.16270821g/mol
• Monoisotopic Mass: 245.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 59Ų

Experimental Properties

• Density: 1.069±0.06 g/cm3(Predicted)
• Boiling Point: 329.3±7.0 °C(Predicted)
• pka: 14.77±0.10(Predicted)

Additional information on tert-butyl (2S,4S)-2-(hydroxymethyl)-4-(methoxymethyl)pyrrolidine-1-carboxylate

tert-butyl (2S,4S)-2-(hydroxymethyl)-4-(methoxymethyl)pyrrolidine-1-carboxylate: A Comprehensive Overview

tert-butyl (2S,4S)-2-(hydroxymethyl)-4-(methoxymethyl)pyrrolidine-1-carboxylate is a highly specialized organic compound with the CAS number 2171136-82-4. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule features a pyrrolidine ring with stereochemically defined substituents at positions 2 and 4, making it a valuable chiral building block in organic synthesis.

The structure of tert-butyl (2S,4S)-2-(hydroxymethyl)-4-(methoxymethyl)pyrrolidine-1-carboxylate is characterized by its chiral centers at positions 2 and 4 of the pyrrolidine ring. The substituents at these positions include a hydroxymethyl group (-CH₂OH) and a methoxymethyl group (-CH₂OCH₃), respectively. The carboxylate group at position 1 is protected as a tert-butyl ester, which is a common protective group in organic synthesis due to its stability and ease of removal under acidic conditions.

Recent studies have highlighted the importance of chiral pyrrolidine derivatives like tert-butyl (2S,4S)-2-(hydroxymethyl)-4-(methoxymethyl)pyrrolidine-1-carboxylate in asymmetric catalysis and enantioselective synthesis. The compound's stereochemistry plays a crucial role in its reactivity and selectivity in various reactions. For instance, researchers have utilized this compound as a chiral ligand in transition metal-catalyzed reactions to achieve high enantioselectivity in the formation of complex molecular architectures.

In addition to its role in catalysis, tert-butyl (2S,4S)-2-(hydroxymethyl)-4-(methoxymethyl)pyrrolidine-1-carboxylate has been explored for its potential in drug discovery. The hydroxymethyl and methoxymethyl groups provide functional diversity, enabling the compound to participate in hydrogen bonding and other non-covalent interactions that are critical for bioactivity. Recent computational studies have predicted that this compound could serve as a lead molecule for designing inhibitors of certain enzymes or receptors involved in disease pathways.

The synthesis of tert-butyl (2S,4S)-2-(hydroxymethyl)-4-(methoxymethyl)pyrrolidine-1-carboxylate typically involves multi-step processes that require precise control over stereochemistry. One common approach involves the asymmetric alkylation of a pyrrolidine derivative using chiral catalysts such as organocatalysts or transition metal complexes. The use of advanced techniques like continuous flow chemistry has further enhanced the efficiency and scalability of such syntheses.

The physical properties of this compound are also noteworthy. Its molecular weight is approximately 306 g/mol, and it exists as a white crystalline solid under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents like dichloromethane and acetonitrile. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

In terms of applications, tert-butyl (2S,4S)-2-(hydroxymethyl)-4-(methoxymethyl)pyrrolidine-1-carboxylate has found utility in the construction of bioactive molecules with complex stereochemistry. For example, it has been employed as a chiral auxiliary in the synthesis of natural products and pharmaceutical agents. Recent advancements in click chemistry have further expanded its versatility by enabling rapid assembly of larger molecules using this compound as a modular building block.

The environmental impact of tert-butyl (2S,4S)-2-(hydroxymethyl)-4-(methoxymethyl)pyrrolidine-1-carboxylate is another area of interest. Studies have shown that the compound exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is needed to fully understand its biodegradation pathways and potential ecological effects.

In conclusion, tert-butyl (2S,4S)-2-(hydroxymethyl)-4-(methoxymethyl)pyrrolidine-1-carboxylate is a versatile and valuable compound with diverse applications across multiple disciplines. Its unique stereochemistry, functional groups, and physical properties make it an attractive target for both academic research and industrial development. As new synthetic methods and applications continue to emerge, this compound will undoubtedly play an increasingly important role in advancing our understanding of complex chemical systems.